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Compound of Interest

Compound Name: AZD5153

Cat. No.: B605766 Get Quote

Welcome to the technical support center for AZD5153. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on

overcoming common solubility challenges encountered when working with the bivalent

BET/BRD4 bromodomain inhibitor, AZD5153, in in vitro experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the general solubility properties of
AZD5153?
AZD5153 is a hydrophobic compound, which can present challenges when preparing aqueous

solutions for in vitro assays. Understanding its core physicochemical properties and solubility in

common laboratory solvents is the first step to successful experimental design.

Table 1: Physicochemical and Solubility Data for AZD5153
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Property Value Source(s)

Molecular Formula C₂₅H₃₃N₇O₃ [1]

Molecular Weight 479.6 g/mol [1]

Solubility in DMSO

≥ 20 mg/mL (approx. 41.7

mM); up to 100 mg/mL (149.75

mM) reported.

[1][2][3]

Solubility in Ethanol ≥ 20 mg/mL (approx. 41.7 mM) [1][3]

Solubility in DMF 20 mg/mL (approx. 41.7 mM) [1]

Solubility in PBS (pH 7.2) 10 mg/mL (approx. 20.8 mM) [1]

Note: Solubility can vary based on the specific salt form (e.g., 6-hydroxy-2-naphthoic acid salt)

and purity of the compound. It is always recommended to consult the manufacturer's

datasheet.[2]

Q2: What is the recommended procedure for preparing
an AZD5153 stock solution?
The recommended solvent for preparing a high-concentration stock solution of AZD5153 for in

vitro use is Dimethyl Sulfoxide (DMSO).

Key Recommendations:

Use High-Quality, Anhydrous DMSO: DMSO is hygroscopic (readily absorbs moisture from

the air). Water contamination can significantly reduce the solubility of hydrophobic

compounds like AZD5153.[2][4] Using a fresh, unopened bottle or a properly stored

anhydrous grade of DMSO is critical.

Prepare High-Concentration Stocks: Preparing a concentrated stock solution (e.g., 10-50

mM in DMSO) allows for minimal volumes to be added to your final aqueous experimental

medium. This keeps the final DMSO concentration low, minimizing solvent-induced artifacts

or toxicity.[5]
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Ensure Complete Dissolution: After adding the solvent, ensure the compound is fully

dissolved. Gentle warming (to no higher than 37-50°C) or brief sonication can aid dissolution

if precipitation occurs.[3][4][6]

Storage: Store stock solutions in small, single-use aliquots at -20°C or -80°C to avoid

repeated freeze-thaw cycles, which can degrade the compound or cause it to come out of

solution.[3][4]

Q3: I'm observing precipitation when diluting my DMSO
stock into cell culture medium. What should I do?
This is a common issue known as "crashing out," where the compound is no longer soluble as

the solvent changes from primarily organic (DMSO) to aqueous. Follow the troubleshooting

workflow below.
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Precipitation observed upon
dilution into aqueous medium?

Is final DMSO
concentration >0.5%?

Yes

ACTION:
Lower final DMSO concentration.
Increase stock concentration or

perform serial dilutions in DMSO first.

Yes

Is final AZD5153 concentration
exceeding aqueous solubility?

No

Problem Resolved

ACTION:
Lower the final working

concentration of AZD5153.

Yes

Are solutions at different
temperatures (e.g., cold media)?

No

ACTION:
Ensure all components (media, buffer,

stock) are at experimental
temperature before mixing.

Yes

Still precipitating?
Consider advanced formulation.

No

ADVANCED:
Formulate with excipients like
SBE-β-CD or use co-solvents
(e.g., PEG300, Tween-80) for
in vivo pre-formulation checks.
(Requires extensive validation).

Yes
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Step 1: Stock Preparation

Step 2: Intermediate Dilutions (in DMSO) Step 3: Final Working Solution

Step 4: Cell Treatment

Weigh AZD5153 Powder

Add Anhydrous DMSO
(e.g., to 20 mM)

Vortex / Warm (37°C)
to fully dissolve

Aliquot & Store at -80°C

Perform serial dilutions
in 100% DMSO to create
a range of concentrations

Pipette small volume of
DMSO stock into medium

Pre-warm aqueous
cell culture medium to 37°C

IMMEDIATELY
Vortex / Mix vigorously

Add final working solution
to cell culture plates
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Normal Cell Signaling Inhibition by AZD5153
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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